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Compound of Interest

Compound Name: LY2365109

Cat. No.: B1246832 Get Quote

For Immediate Release – Researchers, scientists, and drug development professionals

handling LY2365109 must adhere to specific disposal procedures to ensure laboratory safety

and environmental protection. This guide provides essential, step-by-step instructions for the

proper disposal of LY2365109, in line with safety data sheet (SDS) recommendations and

general laboratory chemical waste guidelines.

LY2365109 hydrochloride is classified as harmful if swallowed and very toxic to aquatic life with

long-lasting effects.[1] Therefore, it is imperative that this compound is not disposed of in

standard waste streams or flushed down the drain.[2][3][4] The primary directive for its disposal

is to send it to an approved waste disposal plant.[1]

Summary of Key Chemical and Safety Data
The following tables summarize essential quantitative data for LY2365109 hydrochloride,

including its chemical properties, storage conditions, and solubility.

Table 1: Chemical Properties of LY2365109 Hydrochloride
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Property Value

Molecular Weight 421.91 g/mol

Formula C₂₂H₂₈ClNO₅

Purity ≥98% (HPLC)

CAS Number 1779796-27-8

Source:[5]

Table 2: Storage and Stability

Condition Temperature Duration

Powder -20°C 3 years

In Solvent -80°C 1 year

Source: MedChemExpress, TargetMol

Table 3: Solubility Data

Solvent Concentration

DMSO ≥ 31 mg/mL

Ethanol 21.1 mg/mL

Water < 0.1 mg/mL (insoluble)

Source: MedChemExpress, Tocris Bioscience

Step-by-Step Disposal Protocol for LY2365109
The following protocol outlines the necessary steps for the safe disposal of LY2365109 waste,

including pure compound, contaminated materials, and solutions.
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1. Waste Identification and Segregation:

Identify all waste streams containing LY2365109. This includes:
Unused or expired pure LY2365109 powder.
Solutions containing LY2365109.
Contaminated labware (e.g., pipette tips, vials, gloves, bench paper).
Segregate LY2365109 waste from other laboratory waste to prevent cross-contamination
and ensure proper handling.

2. Waste Collection and Containment:

Solid Waste:
Collect pure LY2365109 powder and contaminated solids (e.g., gloves, wipes) in a
designated, leak-proof, and clearly labeled hazardous waste container.
The container should be made of a compatible material (e.g., high-density polyethylene).
Liquid Waste:
Collect solutions containing LY2365109 in a separate, leak-proof, and shatter-resistant
hazardous waste container.
Ensure the container is compatible with the solvents used.
Do not mix incompatible waste streams.
Sharps Waste:
Any sharps (e.g., needles, syringes) contaminated with LY2365109 must be disposed of in a
designated sharps container.

3. Labeling of Waste Containers:

All waste containers must be clearly labeled with the following information:
The words "Hazardous Waste".
The full chemical name: "LY2365109 hydrochloride".
The concentration of LY2365109 in liquid waste.
The primary hazards (e.g., "Harmful," "Toxic to aquatic life").
The date the waste was first added to the container.
The name of the principal investigator or laboratory contact.

4. Storage of Hazardous Waste:

Store hazardous waste containers in a designated satellite accumulation area within the
laboratory.
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Ensure the storage area is secure and away from general laboratory traffic.
Keep containers closed at all times, except when adding waste.
Provide secondary containment to prevent spills.

5. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for the hazardous waste.
Follow all institutional procedures for waste manifest and pickup.
Do not attempt to dispose of LY2365109 waste through regular trash or by pouring it down
the drain.[2][3][4] The compound must be sent to a licensed hazardous waste disposal
facility.[1][6]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of LY2365109.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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